N-(2-bromophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2-bromophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H22BrN3O2/c1-25-16-8-6-15(7-9-16)23-12-10-22(11-13-23)14-19(24)21-18-5-3-2-4-17(18)20/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: OJHBHUYFHBRCJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=CC=CC=C3Br
• Molecular Formula: C19H22BrN3O2
• Molecular Weight: 404.3 g/mol

Description

N-(2-bromophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized and studied for its pharmacological properties.

Scientific Research Applications

Perspective on Ranolazine for Atrial Fibrillation Treatment

Ranolazine, closely related to the query compound with a different functional group, is clinically used for angina pectoris treatment. Research suggests potential antiarrhythmic activity and atrio-selectivity, indicating a possibility for treating atrial fibrillation. Further studies in animal models incorporating atrial fibrillation-related remodeling and controlled trials in human atrial fibrillation are recommended to explore its full potential (Hancox & Doggrell, 2010).

Synthesis and Transformation into Functionalized Piperazines

A study on chiral piperazine and 1,4-diazepane annulated β-lactams, derived from (3R,4S)-4-imidoyl-1-(ω-haloalkyl)azetidin-2-ones, explored their transformation into novel methyl (R)-alkoxy-[(S)-piperazin-2-yl]acetates. This process, involving bromination and sodium borohydride reduction, showcases the synthetic versatility of related piperazine structures (Dekeukeleire et al., 2012).

Novel Compound Synthesis with Piperazine Component

Research on synthesizing novel compounds involving a piperazine component yielded 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. This demonstrates the compound's potential for generating new molecular entities with specific characteristics, highlighting the breadth of applications in medicinal chemistry (Wujec & Typek, 2023).

Exploration of Synthetic Multifunctional Amides for Alzheimer's Disease

A study on multifunctional amides, including those with piperazine components, synthesized for Alzheimer's disease therapy, reveals moderate enzyme inhibitory potentials and mild cytotoxicity. This suggests the potential therapeutic applications of related compounds in addressing neurodegenerative disorders, underlining the significance of such chemical structures in developing new treatments (Hassan et al., 2018).